Cas no 1895551-97-9 (2-(1-hydroxycyclopropyl)methyl-5-methylphenol)

2-(1-Hydroxycyclopropyl)methyl-5-methylphenol is a phenolic compound featuring a cyclopropanol-substituted methyl group at the ortho position relative to the hydroxyl group on a toluene backbone. This structure imparts unique reactivity and potential applications in organic synthesis, particularly as an intermediate for pharmaceuticals or specialty chemicals. The presence of both hydroxyl and cyclopropanol functionalities enhances its versatility in reactions such as nucleophilic substitutions or ring-opening transformations. Its stability under controlled conditions and well-defined stereochemistry make it a valuable building block for constructing complex molecular architectures. The compound's purity and consistent performance are critical for research and industrial applications requiring precise chemical modifications.
2-(1-hydroxycyclopropyl)methyl-5-methylphenol structure
1895551-97-9 structure
Product Name:2-(1-hydroxycyclopropyl)methyl-5-methylphenol
CAS No:1895551-97-9
MF:C11H14O2
MW:178.227663516998
CID:5841631
PubChem ID:117277806
Update Time:2025-05-21

2-(1-hydroxycyclopropyl)methyl-5-methylphenol Chemical and Physical Properties

Names and Identifiers

    • 2-(1-hydroxycyclopropyl)methyl-5-methylphenol
    • EN300-1795609
    • 1895551-97-9
    • 2-[(1-hydroxycyclopropyl)methyl]-5-methylphenol
    • Inchi: 1S/C11H14O2/c1-8-2-3-9(10(12)6-8)7-11(13)4-5-11/h2-3,6,12-13H,4-5,7H2,1H3
    • InChI Key: QRJKUQXNUHRRGD-UHFFFAOYSA-N
    • SMILES: OC1(CC2C=CC(C)=CC=2O)CC1

Computed Properties

  • Exact Mass: 178.099379685g/mol
  • Monoisotopic Mass: 178.099379685g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 187
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 40.5Ų

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Additional information on 2-(1-hydroxycyclopropyl)methyl-5-methylphenol

2-(1-Hydroxycyclopropyl)methyl-5-methylphenol: A Comprehensive Overview

The compound with CAS No. 1895551-97-9, commonly referred to as 2-(1-hydroxycyclopropyl)methyl-5-methylphenol, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which combines a phenolic group with a cyclopropane ring and a methyl substituent. The presence of the hydroxyl group in the cyclopropane ring introduces interesting stereochemical and electronic properties, making it a subject of interest for researchers exploring novel chemical reactions and biological activities.

Recent studies have highlighted the potential of 2-(1-hydroxycyclopropyl)methyl-5-methylphenol in drug discovery. Its structure allows for diverse interactions with biological systems, making it a promising candidate for the development of new pharmaceutical agents. Researchers have investigated its ability to modulate various cellular pathways, including those involved in inflammation and oxidative stress. These findings suggest that the compound could be utilized in the treatment of conditions such as neurodegenerative diseases and cardiovascular disorders.

In addition to its pharmacological applications, 2-(1-hydroxycyclopropyl)methyl-5-methylphenol has also been explored for its role in materials science. The compound's unique electronic properties make it a potential candidate for use in organic electronics, particularly in the development of new types of semiconductors and conductive polymers. Recent advancements in this area have demonstrated that the compound can be incorporated into thin-film transistor structures, showcasing its potential for use in flexible electronics and wearable devices.

The synthesis of 2-(1-hydroxycyclopropyl)methyl-5-methylphenol involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have optimized the reaction conditions to achieve high yields and purity, ensuring that the compound is readily available for further studies. The synthesis process typically involves the coupling of a phenolic precursor with a cyclopropane derivative, followed by selective oxidation to introduce the hydroxyl group.

One of the most intriguing aspects of 2-(1-hydroxycyclopropyl)methyl-5-methylphenol is its ability to undergo various chemical transformations. Recent studies have demonstrated that the compound can participate in enantioselective reactions, making it a valuable tool for asymmetric synthesis. This property has led to its use in the construction of complex natural product analogs, which are essential for drug discovery efforts.

From an environmental perspective, 2-(1-hydroxycyclopropyl)methyl-5-methylphenol has been studied for its biodegradability and toxicity profile. Initial assessments suggest that the compound is not highly toxic to aquatic organisms under standard test conditions. However, further research is required to fully understand its environmental impact and ensure its safe use in industrial applications.

In conclusion, 2-(1-hydroxycyclopropyl)methyl-5-methylphenol (CAS No. 1895551-97-9) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique structure, coupled with its ability to participate in diverse chemical reactions, makes it an exciting subject for ongoing research. As new findings emerge, this compound is likely to play an increasingly important role in both academic and industrial settings.

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